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Propaquizafop Degradation Half-Lives in Various Soils

The following table consolidates findings from scientific studies on the degradation half-life of

propaquizafop in different soils.

Soil Type
Location /
Context

Half-Life (T₁/₀,
Days)

Study Context
Source /
Citation

LF fluvo-aquic
soil

China (Lab) 1.41 Laboratory

incubation

[1]

CS red loam China (Lab) 2.76 Laboratory

incubation

[1]

SX paddy soil China (Lab) 3.52 Laboratory

incubation

[1]

CC black soil China (Lab) 5.74 Laboratory

incubation

[1]

BS ginseng soil China (Lab) 7.75 Laboratory

incubation

[1]
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Soil Type
Location /
Context

Half-Life (T₁/₀,
Days)

Study Context
Source /
Citation

Ginseng soil Field Conditions 5.04 - 8.05 Field dissipation [2]

Detailed Experimental Protocols

To assess the validity and applicability of the data, here is a detailed look at the experimental methods used

in the key studies.

Laboratory Incubation Study (Adsorption, Mobility, and
Degradation)

This laboratory study investigated the environmental behavior of propaquizafop in five agricultural soils in

China [1].

Soil Samples: Collected from the top layer (0–20 cm) of five distinct locations in China: Black soil

(CC), fluvo-aquic soil (LF), red loam (CS), paddy soil (SX), and ginseng soil (BS). Soils were air-dried,
ground, and passed through a 2 mm sieve.

Analytical Method: Propaquizafop was extracted from soil samples with acetonitrile and 0.2%
formic acid water, followed by shaking, centrifugation, and filtration. Analysis was performed using

High-Performance Liquid Chromatography (HPLC) with a UV detector at 230 nm.
Degradation Experiment: Soils were incubated with propaquizafop under controlled conditions.

The extraction and analysis method described above was used to monitor the pesticide's
concentration over time. The degradation rate was found to follow first-order kinetics, and the half-life

was calculated from the rate constant (T₁/₂ = ln2/k). The study noted that temperature had the
greatest influence on the degradation rate.

Field Dissipation and Risk Assessment in Ginseng

This study focused on the dissipation of propaquizafop and its metabolites under real-world field conditions

in ginseng [2].
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Sample Matrices: The study analyzed ginseng plants, fresh ginseng, dried ginseng, and ginseng

soil.
Analytical Method: A method was established for the simultaneous determination of propaquizafop
and its four metabolites using HPLC-tandem mass spectrometry (HPLC-MS/MS). This technique
offers high sensitivity and selectivity.

Field Trial: The pesticide was applied to ginseng fields according to recommended practices.
Samples were collected at predetermined intervals post-application. The degradation data in ginseng

plants and soil also followed a first-order kinetic equation, and the half-life was calculated accordingly.

Soil Degradation Process of Propaquizafop

The diagram below illustrates the general pathway and influencing factors for propaquizafop degradation in

the soil environment, as revealed by the cited research.

Degradation Process & Key Factors

Propaquizafop
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(e.g., quizalofop-p, CHQ, PPA)

Readily Degradable in Soil
(T₁/₂ < 30 days)

Click to download full resolution via product page

Key Comparative Insights

Overall Classification: Propaquizafop is classified as a readily degradable pesticide (half-life <

30 days) in agricultural soils [1] [2].
Soil-Specific Variability: The half-life can vary by over five times depending on the soil type,

underscoring the importance of local conditions in environmental risk assessments.
Lab vs. Field Data: The half-life in ginseng soil under controlled laboratory conditions (7.75 days) [1]

aligned well with the range observed in field studies (5.04-8.05 days) [2], validating the laboratory
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data's relevance to real-world scenarios.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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